Cas no 1261938-23-1 (2-Fluoro-5-(3-hydroxyphenyl)benzoic acid)

2-Fluoro-5-(3-hydroxyphenyl)benzoic acid is a fluorinated benzoic acid derivative featuring a hydroxyl-substituted phenyl ring at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further functionalization. The fluorine atom enhances metabolic stability and bioavailability, while the phenolic hydroxyl group provides a reactive site for conjugation or derivatization. Its balanced polarity makes it suitable for solubility studies and intermediate synthesis. The compound is typically used in the development of bioactive molecules, particularly in medicinal chemistry for targeting specific enzymatic pathways. High-purity grades ensure reliable performance in synthetic applications.
2-Fluoro-5-(3-hydroxyphenyl)benzoic acid structure
1261938-23-1 structure
Product Name:2-Fluoro-5-(3-hydroxyphenyl)benzoic acid
CAS No:1261938-23-1
MF:C13H9FO3
MW:232.207167387009
MDL:MFCD18319039
CID:1039085
PubChem ID:53224967
Update Time:2025-06-07

2-Fluoro-5-(3-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid
    • [1,1'-Biphenyl]-3-carboxylic acid, 4-fluoro-3'-hydroxy-
    • 4-Fluoro-3'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
    • 2-FLUORO-5-(3-HYDROXYPHENYL)BENZOIC ACID
    • 4-Fluoro-3'-hydroxy-[1,1'-biphenyl]-3-carboxylicacid
    • DTXSID90688699
    • MFCD18319039
    • BS-20246
    • 1261938-23-1
    • 4-Fluoro-3/'-hydroxy-[1,1/'-biphenyl]-3-carboxylic acid
    • 2-Fluoro-5-(3-hydroxyphenyl)benzoic acid
    • MDL： MFCD18319039
    • Inchi： 1S/C13H9FO3/c14-12-5-4-9(7-11(12)13(16)17)8-2-1-3-10(15)6-8/h1-7,15H,(H,16,17)
    • InChI Key： KBMWODWZENMSCQ-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 232.05400
  • Monoisotopic Mass: 232.05357231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 458.3±40.0 °C at 760 mmHg
  • Flash Point: 231.0±27.3 °C
  • PSA: 57.53000
  • LogP: 2.89650
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Fluoro-5-(3-hydroxyphenyl)benzoic acid Security Information

2-Fluoro-5-(3-hydroxyphenyl)benzoic acid Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Fluoro-5-(3-hydroxyphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019110942-5g
4-Fluoro-3'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid
 1261938-23-1 95%
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Fluorochem
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TRC
F597280-100mg
2-Fluoro-5-(3-hydroxyphenyl)benzoic acid
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TRC
F597280-250mg
2-Fluoro-5-(3-hydroxyphenyl)benzoic acid
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 $259.00 2023-05-18
TRC
F597280-500mg
2-Fluoro-5-(3-hydroxyphenyl)benzoic acid
 1261938-23-1
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 $391.00 2023-05-18
TRC
F597280-1g
2-Fluoro-5-(3-hydroxyphenyl)benzoic acid
 1261938-23-1
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 $552.00 2023-05-18
Fluorochem
218625-1g
4-Fluoro-3'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid
 1261938-23-1 95%
1g
 ￡250.00 2022-02-28
abcr
AB325962-1 g
2-Fluoro-5-(3-hydroxyphenyl)benzoic acid; 95%
 1261938-23-1
1g
 €382.00 2023-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F180877-1g
2-Fluoro-5-(3-hydroxyphenyl)benzoic acid
 1261938-23-1 96%
1g
 ¥1744.90 2023-09-02
abcr
AB325962-1g
2-Fluoro-5-(3-hydroxyphenyl)benzoic acid, 95%; .
 1261938-23-1 95%
1g
 €382.00 2024-06-08

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